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Physical Characteristics of Chloranil

The table below summarizes the key physical and chemical properties of Chloranil:

Property Value / Description

Chemical Name 2,3,5,6-Tetrachloro-1,4-benzoquinone [1] [2]

CAS Number 118-75-2 [2] [3]

Molecular Formula C₆Cl₄O₂ [1] [2]

Molecular Weight 245.88 g/mol [2] [3]

Appearance Yellow to greenish crystalline powder [1] [2]

Melting Point 295 - 296 °C (with decomposition) [1] [3]

Density 1.97 g/cm³ [2] [3]

Water Solubility ~250 mg/L at 20°C (practically insoluble) [2] [3]
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Property Value / Description

Octanol-Water Partition Coefficient (Log
P)

2.22 (indicates low solubility in both water and octanol)
[2]

Synthesis and Production Methods

Chloranil is commercially produced through the chlorination and oxidation of aromatic precursors. The

following diagram illustrates two common industrial pathways:
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Two primary industrial synthesis pathways for Chloranil [1] [4] [5].

Chlorination of Phenol: Phenol is chlorinated to an intermediate, which is then hydrolyzed to yield

Chloranil [1].
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Oxidation and Chlorination of Hydroquinone: This is a common method where hydroquinone is

first oxidized to p-benzoquinone, followed by chlorination [4]. An alternative one-pot oxidative
chlorination method uses a mixture of hydrogen peroxide and hydrochloric acid to convert

hydroquinone directly to Chloranil, which can be advantageous for industrial production [5] [6].

Primary Applications

Chloranil's unique structure makes it a valuable compound in several fields:

Organic Synthesis: Serves as a mild oxidizing agent (dehydrogenation reagent) for converting

hydroquinones to quinones, dehydrogenating alcohols to carbonyls, and in cyclization reactions to
form complex ring systems [1] [7] [4].

Dyes and Pigments: Acts as a key precursor for dyes like Pigment Violet 23 [1] [8].
Pharmaceuticals: Used as an intermediate in synthesizing chemotherapeutic agents such as

Diaziquone (AZQ) [1] [4].
Analytical Chemistry: Useful as a detection reagent for secondary amines, producing

characteristic brown/red colors [1].

Safety and Handling

Chloranil requires careful handling as it is a skin, eye, and respiratory irritant [1] [4]. It is classified with the

signal word "Warning" and hazard statements H315, H319, and H410, indicating it causes skin and eye

irritation and is toxic to aquatic life [1] [3]. Always use appropriate personal protective equipment (PPE) and

adequate ventilation when handling this substance [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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